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Compound of Interest

Compound Name: 2-Ethyl-5-isopropylpyrazine

Cat. No.: B15246456

CAS Number: 38028-76-1

This technical guide provides a comprehensive overview of 2-Ethyl-5-isopropylpyrazine, a
heterocyclic aromatic compound. The information is tailored for researchers, scientists, and
drug development professionals, with a focus on its chemical properties, synthesis, potential
applications, and safety considerations. Due to the limited availability of data for this specific
pyrazine derivative, this guide also incorporates information on related alkylpyrazines to
provide a broader context for its potential characteristics and biological activities.

Chemical and Physical Properties

2-Ethyl-5-isopropylpyrazine belongs to the class of alkylpyrazines, which are known for their
characteristic aromas and are found in various raw and roasted foods.[1] The physicochemical
properties of 2-Ethyl-5-isopropylpyrazine are summarized in the table below. These
properties are crucial for understanding its behavior in various experimental and industrial
settings.
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Property Value Source
Molecular Formula C9H14N2 [2]
Molecular Weight 150.22 g/mol [2]
Boiling Point (estimated) 209.66 °C at 760 mmHg [2]
Vapor Pressure (estimated) 0.29 mmHg at 25 °C [2]
Flash Point (estimated) 80.5°C (177.0 °F) [2]
logP (o/w) (estimated) 2.135 [2]
Water Solubility (estimated) 630.9 mg/L at 25 °C [2]

Synthesis of Alkylpyrazines

The synthesis of alkylpyrazines can be achieved through various chemical and
biotechnological methods.[3] Chemical synthesis often involves the condensation of a-
dicarbonyl compounds with 1,2-diamines, while biotechnological routes utilize microorganisms
that produce these compounds naturally.[3][4]

A general approach to synthesizing substituted pyrazines is the Maillard reaction, which
involves the reaction of amino acids with reducing sugars at elevated temperatures.[5] For a
more targeted chemical synthesis, a common method is the reaction of an a-dicarbonyl
compound with a diamine.

While a specific, detailed experimental protocol for the synthesis of 2-Ethyl-5-
isopropylpyrazine is not readily available in the peer-reviewed literature, a general synthetic
strategy can be inferred from the synthesis of structurally similar pyrazines. For instance, the
synthesis of 2-ethyl-3,6-dimethylpyrazine has been reported via a Minisci reaction, starting from
2,5-dimethylpyrazine.[6] This suggests that a similar radical substitution reaction could
potentially be employed for the synthesis of 2-Ethyl-5-isopropylpyrazine.

Below is a generalized workflow for the chemical synthesis of alkylpyrazines.
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Generalized Chemical Synthesis of Alkylpyrazines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Ethyl-5-
isopropylpyrazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15246456#2-ethyl-5-isopropylpyrazine-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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